Cas no 212116-76-2 (N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]})

• Product Name: N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]}
• CAS No: 212116-76-2
• MF: C₃₃H₆₁NO₇
• MW: 583.839951276779
• MDL: MFCD02265684
• CID: 4554638
• PubChem ID: 118146581
• Update Time: 2025-10-09

N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} Chemical and Physical Properties

Names and Identifiers

• N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]}
• C8 PEG2 CERAMIDE
• N-OCTANOYL-SPHINGOSINE-1-[SUCCINYL(METHOXY POLYETHYLENE GLYCOL) 2000]
• C8 PEG(2000) Ceramide
• C8 PEG(5000) Ceramide
• N-OCTANOYL-SPHINGOSINE-1-{SUCCINYL[METHOXY(POLYETHYLENE GLYCOL)750]}
• C8 PEG750 CERAMIDE
• C8 PEG2000 CERAMIDE
• N-OCTANOYL-SPHINGOSINE-1-{SUCCINYL[METHOXY(POLYETHYLENE GLYCOL)5000]}
• C8 PEG5000 CERAMIDE
• C8 PEG Ceramide, MW 750
• DA-71850
• DCKQGISDYCEVDT-LSDHQDQOSA-N
• SCHEMBL16802396
• 4-O-[(E)-3-hydroxy-2-(octanoylamino)octadec-4-enyl] 1-O-(2-methoxyethyl) butanedioate
• 212116-76-2

• MDL： MFCD02265684
• Inchi： 1S/C33H61NO7/c1-4-6-8-10-11-12-13-14-15-16-17-19-20-22-30(35)29(34-31(36)23-21-18-9-7-5-2)28-41-33(38)25-24-32(37)40-27-26-39-3/h20,22,29-30,35H,4-19,21,23-28H2,1-3H3,(H,34,36)/b22-20+
• InChI Key： DCKQGISDYCEVDT-LSDHQDQOSA-N
• SMILES： OC(/C=C/CCCCCCCCCCCCC)C(COC(CCC(=O)OCCOC)=O)NC(CCCCCCC)=O

Computed Properties

• Exact Mass: 583.44480328g/mol
• Monoisotopic Mass: 583.44480328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 32
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Color/Form: 10 mg/mL (880170C-25mg)

N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]}

N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} (CAS No. 212116-76-2): An Advanced Lipid Conjugate for Biomedical Applications

N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} (CAS No. 212116-76-2) is a sophisticated lipid conjugate that has garnered significant attention in the field of biomedical research due to its unique properties and potential applications. This compound, often referred to as a PEGylated ceramide, combines the bioactive properties of sphingosine with the biocompatibility and solubility-enhancing characteristics of polyethylene glycol (PEG). The conjugation of PEG to sphingosine derivatives has been shown to significantly improve their stability, pharmacokinetics, and therapeutic efficacy.

The structure of N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} consists of a sphingosine backbone modified with an octanoyl group at the amino terminus and a succinyl-methoxy-PEG moiety at the C-1 position. The octanoyl group enhances the lipophilicity of the molecule, while the PEG chain imparts hydrophilic properties, making it an ideal candidate for various biomedical applications, including drug delivery systems and biomaterials.

Recent studies have highlighted the potential of N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the growth of various cancer cell lines by modulating sphingolipid metabolism and inducing apoptosis. The PEGylation aspect of the molecule significantly enhances its stability in biological environments, reducing degradation and increasing its half-life in circulation.

In addition to its anti-cancer properties, N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} has shown promise in neurodegenerative disease research. A study in the journal Neurochemistry International reported that this compound can cross the blood-brain barrier (BBB) more efficiently compared to non-PEGylated ceramides, making it a valuable tool for delivering therapeutic agents to the central nervous system (CNS). The enhanced permeability is attributed to the PEG chain's ability to reduce protein adsorption and prolong circulation time.

The biocompatibility and low toxicity of N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} make it an attractive candidate for developing novel drug delivery systems. Researchers at the University of California, San Francisco, have developed a nanoparticle-based delivery system using this compound as a stabilizing agent. The nanoparticles were found to be highly stable and capable of encapsulating hydrophobic drugs with high efficiency. This approach has been shown to improve drug solubility and enhance therapeutic outcomes in preclinical models.

Moreover, N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} has been explored for its potential in regenerative medicine. A study published in Biomaterials Science demonstrated that this compound can promote cell proliferation and differentiation when used as a coating material for tissue engineering scaffolds. The PEGylation aspect enhances cell adhesion and reduces immune responses, making it suitable for long-term implantation.

The synthesis of N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} involves several steps, including the preparation of sphingosine derivatives, octanoylation, and PEGylation. Advanced synthetic techniques such as solid-phase synthesis and click chemistry have been employed to optimize the yield and purity of the final product. These methods ensure that the compound meets stringent quality standards required for pharmaceutical applications.

In conclusion, N-octanoyl-sphingosine-1-{succinyl[methoxy(polyethylene glycol)2000]} (CAS No. 212116-76-2) represents a significant advancement in lipid conjugate chemistry with broad implications for biomedical research. Its unique combination of bioactive properties and enhanced solubility makes it a versatile tool for developing innovative therapies and biomaterials. Ongoing research continues to uncover new applications and optimize its use in various medical fields.